N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H12N2O3S2/c1-21-12-5-2-4-10-8-13(22-15(10)12)11-9-24-17(18-11)19-16(20)14-6-3-7-23-14/h2-9H,1H3,(H,18,19,20)
• InChI Key: HRVZSNGIOGNGCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=CS4
• Molecular Formula: C17H12N2O3S2
• Molecular Weight: 356.4 g/mol

Description

“N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)thiophene-2-carboxamide” is a compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Antitumor and Cytotoxic Activity

. . .

Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial drugs.

Antiviral Activity

. .

Anti-inflammatory Activity

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Antioxidant Activity

. This suggests that they could be used in the development of new antioxidant drugs.

Neuroprotective Activity

. This suggests that they could be used in the development of new neuroprotective drugs.

Anticonvulsant Activity

. This makes them potential candidates for the development of new anticonvulsant drugs.

Anti-Hepatitis C Virus Activity

. This suggests that they could be used in the development of new anti-hepatitis C drugs.

Mechanism of Action

Target of Action

Benzofuran compounds, which are a core part of this compound, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It’s known that benzofuran compounds can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Benzofuran compounds are known to influence a variety of biochemical pathways due to their diverse pharmacological activities .

Result of Action

Benzofuran compounds have been shown to have significant cell growth inhibitory effects in different types of cancer cells .